Cas no 29513-39-1 (1H-Pyrrolo[3,4-c]cinnoline-1,3(2H)-dione)

• Product Name: 1H-Pyrrolo[3,4-c]cinnoline-1,3(2H)-dione
• CAS No: 29513-39-1
• MF: C₁₀H₅N₃O₂
• MW: 199.165601491928
• CID: 264437
• PubChem ID: 71358744
• Update Time: 2025-04-19

1H-Pyrrolo[3,4-c]cinnoline-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-c]cinnoline-1,3(2H)-dione
• 3,4-Cinnolinedicarboximide(8CI)
• pyrrolo[3,4-c]cinnoline-1,3-dione
• 29513-39-1
• DTXSID90782702

• Inchi： 1S/C10H5N3O2/c14-9-7-5-3-1-2-4-6(5)12-13-8(7)10(15)11-9/h1-4H,(H,11,14,15)
• InChI Key： KGCZQDJRSNBONQ-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(N1)=O)=NN=C1C=CC=CC=21

Computed Properties

• Exact Mass: 199.03825
• Monoisotopic Mass: 199.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 71.95